Methyl 3-bromothiophene-2-carboxylate
Overview
Description
Methyl 3-bromothiophene-2-carboxylate is a useful research compound. Its molecular formula is C6H5BrO2S and its molecular weight is 221.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Methyl 3-bromothiophene-2-carboxylate is used as an alternative reagent in palladium-catalysed direct arylation of heteroaromatics. Its ester groups at C5 prevent the formation of dimers or oligomers, allowing the synthesis of biheteroaryls in high yields (Fu, Zhao, Bruneau, & Doucet, 2012).
It has been used in photochemical processes for arylation, contributing to the synthesis of 5-arylthiophene-2-carboxylic esters. The compound shows varying reactivities depending on its halogen substituent, which has applications in organic synthesis and photochemistry (D’Auria, Mico, D'onofrio, Mendola, & Piancatelli, 1989).
This compound derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. Some of these derivatives show significant antimicrobial properties (Sharma, Vala, Rajani, Ramkumar, Gardas, Banerjee, & Patel, 2022).
It serves as a starting material for the synthesis of drug intermediates, demonstrating its importance in pharmaceutical research (Min, 2015).
The compound is involved in Suzuki cross-coupling reactions for synthesizing various derivatives with potential nonlinear optical properties and applications in material science (Rizwan, Rasool, Hashmi, Noreen, Zubair, Arshad, & Shah, 2021).
In a study on tumor cell growth inhibition, methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, derived from this compound, showed promising anti-cancer properties (Queiroz, Calhelha, Vale-Silva, Pinto, Almeida, & Vasconcelos, 2011).
Mechanism of Action
Target of Action
Methyl 3-bromothiophene-2-carboxylate is a chemical compound used in various chemical and pharmaceutical research
Action Environment
The action, efficacy, and stability of this compound could potentially be influenced by various environmental factors, such as temperature, pH, and the presence of other chemicals . .
Properties
IUPAC Name |
methyl 3-bromothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO2S/c1-9-6(8)5-4(7)2-3-10-5/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEGSJNCGPSIJOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60372351 | |
Record name | methyl 3-bromothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26137-08-6 | |
Record name | methyl 3-bromothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-bromothiophene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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